2-(4-biphenylyl)-2-oxoethyl N-(4-methoxybenzoyl)glycylglycinate

• IUPAC Name: [2-oxo-2-(4-phenylphenyl)ethyl] 2-[[2-[(4-methoxybenzoyl)amino]acetyl]amino]acetate
• InChI: InChI=1S/C26H24N2O6/c1-33-22-13-11-21(12-14-22)26(32)28-15-24(30)27-16-25(31)34-17-23(29)20-9-7-19(8-10-20)18-5-3-2-4-6-18/h2-14H,15-17H2,1H3,(H,27,30)(H,28,32)
• InChI Key: AMMWFNPBNBUTRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(=O)NCC(=O)OCC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C26H24N2O6
• Molecular Weight: 460.5 g/mol

Description

2-(4-biphenylyl)-2-oxoethyl N-(4-methoxybenzoyl)glycylglycinate is a useful research compound. Its molecular formula is C26H24N2O6 and its molecular weight is 460.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 460.16343649 g/mol and the complexity rating of the compound is 689. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

The chemical synthesis and reactivity of compounds structurally related to 2-(4-biphenylyl)-2-oxoethyl N-(4-methoxybenzoyl)glycylglycinate have been widely explored. For instance, Sakakibara et al. (1965) demonstrated the synthesis of highly potent oxytocin by step-wise elongation methods, highlighting the importance of specific protecting groups in peptide synthesis, which could be relevant for the synthesis processes involving this compound (Sakakibara et al., 1965).

Molecular Structure and Liquid Crystalline Properties

Research into the molecular structure and properties of related mesogenic materials has been conducted. Abboud et al. (2017) synthesized new homologous series bearing the 1,3,4-oxadiazole ring, elucidating their liquid crystalline properties and thermal stability. This work suggests the potential for investigating the liquid crystalline behavior of this compound and its derivatives, especially considering the impact of polar groups and heterocyclic rings on mesomorphic properties (Abboud et al., 2017).

Glycosylation and Chemical Synthesis

Kristensen et al. (2016) described the use of β-ortho-methoxybenzoate as a shelf stable and practical C-1 nucleofuge for catalytic chemical glycosylation, indicating the utility of ortho-methoxybenzoate derivatives in synthetic organic chemistry. This suggests potential applications of this compound in the synthesis of complex biological molecules, leveraging its chemical structure for selective glycosylation reactions (Kristensen et al., 2016).

Antiglycation Activity

Taha et al. (2014) synthesized a series of 4-methoxybenzoylhydrazones and evaluated their antiglycation activity, demonstrating the potential therapeutic applications of methoxybenzoyl derivatives in inhibiting protein glycation, a process involved in diabetic complications. This indicates the relevance of investigating the biological activities of this compound and its potential in developing treatments for conditions related to protein glycation (Taha et al., 2014).